Cas no 2703745-19-9 ((2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide)

• Product Name: (2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide
• CAS No: 2703745-19-9
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• MDL: MFCD34550883
• CID: 5546680
• PubChem ID: 124508482
• Update Time: 2025-06-07

(2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-amino-N-[(3S)-2,6-dioxo-3-piperidinyl]-, (2S)-
• (S)-2-amino-N-((S)-2,6-dioxopiperidin-3-yl)propanamide
• Alanyl Glutamine Impurity 18
• (2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide

• MDL： MFCD34550883
• Inchi： 1S/C8H13N3O3/c1-4(9)7(13)10-5-2-3-6(12)11-8(5)14/h4-5H,2-3,9H2,1H3,(H,10,13)(H,11,12,14)/t4-,5-/m0/s1
• InChI Key： YXVYMYJUVFYWDY-WHFBIAKZSA-N
• SMILES： C(N[C@H]1CCC(=O)NC1=O)(=O)[C@@H](N)C

Additional information on (2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide

Introduction to (2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide (CAS No. 2703745-19-9)

The compound (2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide, identified by the CAS number 2703745-19-9, is a highly specialized molecule with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their structural complexity and biological activity, making it a subject of intense research interest. The stereochemical configuration of this molecule, particularly the presence of the (2S) and (3S) chiral centers, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

In recent years, there has been a growing focus on the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide is particularly noteworthy, as it contributes to its unique pharmacokinetic and pharmacodynamic profiles. This compound has been extensively studied in the context of its potential applications in treating various therapeutic conditions, including neurological disorders and inflammatory diseases.

The synthesis of this compound involves intricate organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired stereoisomer with high enantiomeric purity. These synthetic strategies not only highlight the technical prowess of modern organic chemistry but also underscore the importance of stereochemical control in drug development.

Recent research has demonstrated that derivatives of piperidine scaffolds, such as those present in (2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide, exhibit promising biological activities. Specifically, studies have shown that these compounds can interact with various enzymes and receptors involved in critical biological pathways. For instance, modifications to the dioxopiperidine moiety have been found to modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in cancer and cardiovascular diseases.

The pharmacological profile of (2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can bind effectively to target proteins with high affinity, suggesting its potential as a lead compound for drug development. Additionally, in vitro assays have demonstrated its ability to inhibit specific enzymatic activities relevant to therapeutic intervention.

The structural features of this compound also make it an attractive candidate for further derivatization to enhance its pharmacological properties. By introducing additional functional groups or altering the stereochemistry at other positions, researchers can fine-tune its biological activity and improve its pharmacokinetic profile. Such modifications are crucial for developing drug candidates that exhibit optimal efficacy and minimal toxicity.

In conclusion, (2S)-2-amino-N-(3S)-2,6-dioxopiperidin-3-ylpropanamide (CAS No. 2703745-19-9) represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure, unique stereochemistry, and promising biological activities make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.